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Compound of Interest

Compound Name: 5-Fluoro-2-hydrazinylpyridine

Cat. No.: B130646 Get Quote

CAS Number: 145934-90-3

This technical guide provides a comprehensive overview of 5-Fluoro-2-hydrazinylpyridine, a

key building block in medicinal chemistry. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

and applications, with a focus on its role in the development of novel therapeutics.

Core Chemical Information
5-Fluoro-2-hydrazinylpyridine is a fluorinated pyridine derivative with a reactive hydrazinyl

group, making it a valuable intermediate in the synthesis of a variety of heterocyclic

compounds.[1] Its unique electronic properties, conferred by the fluorine atom, can enhance

the metabolic stability and binding affinity of target molecules.[2]

Physical and Chemical Properties
The key physical and chemical properties of 5-Fluoro-2-hydrazinylpyridine are summarized

in the table below.
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Property Value Source

CAS Number 145934-90-3 [3][4]

Molecular Formula C₅H₆FN₃ [3][4]

Molecular Weight 127.12 g/mol [3][4]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 145-149 °C [1]

IUPAC Name (5-fluoropyridin-2-yl)hydrazine [3][4]

Synonyms
5-fluoro-2-hydrazinopyridine,

(5-Fluoro-2-pyridyl)hydrazine
[5][6][7]

Solubility

Soluble in common organic

solvents like ethanol and

dichloromethane; limited

solubility in water.

[1]

Safety and Handling
5-Fluoro-2-hydrazinylpyridine is classified as harmful if swallowed, in contact with skin, or if

inhaled. It is also known to cause skin and serious eye irritation.[3] Appropriate personal

protective equipment, including gloves, lab coat, and safety goggles, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.[8]

GHS Hazard Statements: H302, H312, H315, H319, H332, H335, H351.[5]

Synthesis of 5-Fluoro-2-hydrazinylpyridine
The primary synthetic route to 5-Fluoro-2-hydrazinylpyridine involves the nucleophilic

substitution of a halogen atom on a pyridine ring with a hydrazine source.

General Synthesis Workflow
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General Synthesis of 5-Fluoro-2-hydrazinylpyridine

5-Fluoro-2-halopyridine
(e.g., X = Cl, Br)

Reaction Mixture

Hydrazine Reagent
(e.g., Hydrazine hydrate)

Nucleophilic Aromatic Substitution

Solvent (e.g., Ethanol, DMF)
Heat

Workup and Purification
(e.g., Extraction, Crystallization)

5-Fluoro-2-hydrazinylpyridine
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Synthesis of Pyrazole Core for MALT1 Inhibitors

5-Fluoro-2-hydrazinylpyridine

Condensation Reaction

1,3-Dicarbonyl Compound
(e.g., β-ketoester)

Pyrazole Derivative

Acid or Base Catalyst
Solvent (e.g., Acetic Acid, Ethanol)

Further Functionalization

MALT1 Inhibitor
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Role of 5-Fluoro-2-hydrazinylpyridine in FFA4 Agonist Design

5-Fluoro-2-hydrazinylpyridine

Versatile Chemical Handle
(Hydrazinyl Group)

Modulation of Physicochemical Properties
(Fluorine Atom)

Access to Pyrazole Scaffold

Potent and Selective
FFA4 Receptor Agonists

Improved Metabolic Stability Enhanced Binding Affinity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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